![molecular formula C27H32N2O2 B2456354 1-(4-Benzhydrylpiperazin-1-yl)-3-(p-tolyloxy)propan-2-ol CAS No. 901663-33-0](/img/structure/B2456354.png)
1-(4-Benzhydrylpiperazin-1-yl)-3-(p-tolyloxy)propan-2-ol
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Description
1-(4-Benzhydrylpiperazin-1-yl)-3-(p-tolyloxy)propan-2-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as BTCP and is a derivative of piperazine.
Scientific Research Applications
Molecular Structure and Drug Design
Structural Analysis and Binding Mechanisms : Arylpiperazine derivatives, including compounds similar to "1-(4-Benzhydrylpiperazin-1-yl)-3-(p-tolyloxy)propan-2-ol," have been analyzed for their bioactivity against α1A-adrenoceptor. Conformational analysis, molecular orbital studies, and molecular docking have elucidated the binding modes of these compounds, contributing to the design of highly selective antagonists with specific chirality (Xu et al., 2016).
Antidepressant Potential
Dual Action Antidepressants : Research has identified 1-aryl-3-(4-arylpiperazin-1-yl)propane derivatives that act as dual pharmacological agents, inhibiting serotonin reuptake and antagonizing 5-HT1A receptors. This dual action is proposed to enhance serotoninergic neurotransmission rapidly, potentially offering a more efficacious treatment for depression (Martínez-Esparza et al., 2001).
Synthesis and Antimicrobial Activity
Antimicrobial Pyridine Derivatives : The synthesis of new pyridine derivatives, including those structurally related to "this compound," has shown potent antimicrobial activities. These studies focus on developing compounds with significant antibacterial and antifungal properties, illustrating the versatility of these chemical structures in medical applications (Patel et al., 2011; Patel et al., 2007).
properties
IUPAC Name |
1-(4-benzhydrylpiperazin-1-yl)-3-(4-methylphenoxy)propan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32N2O2/c1-22-12-14-26(15-13-22)31-21-25(30)20-28-16-18-29(19-17-28)27(23-8-4-2-5-9-23)24-10-6-3-7-11-24/h2-15,25,27,30H,16-21H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMRGSEREAMYIHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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